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(+)-Catechin-pentaacetate (+)-Catechin-pentaacetate
Brand Name: Vulcanchem
CAS No.: 16198-01-9
VCID: VC0190281
InChI: InChI=1S/C25H24O11/c1-12(26)31-18-9-21(33-14(3)28)19-11-24(35-16(5)30)25(36-22(19)10-18)17-6-7-20(32-13(2)27)23(8-17)34-15(4)29/h6-10,24-25H,11H2,1-5H3/t24-,25+/m0/s1
SMILES: CC(=O)OC1CC2=C(C=C(C=C2OC(=O)C)OC(=O)C)OC1C3=CC(=C(C=C3)OC(=O)C)OC(=O)C
Molecular Formula: C25H24O11
Molecular Weight: 500.4 g/mol

(+)-Catechin-pentaacetate

CAS No.: 16198-01-9

Main Products

VCID: VC0190281

Molecular Formula: C25H24O11

Molecular Weight: 500.4 g/mol

(+)-Catechin-pentaacetate - 16198-01-9

CAS No. 16198-01-9
Product Name (+)-Catechin-pentaacetate
Molecular Formula C25H24O11
Molecular Weight 500.4 g/mol
IUPAC Name [(2R,3S)-5,7-diacetyloxy-2-(3,4-diacetyloxyphenyl)-3,4-dihydro-2H-chromen-3-yl] acetate
Standard InChI InChI=1S/C25H24O11/c1-12(26)31-18-9-21(33-14(3)28)19-11-24(35-16(5)30)25(36-22(19)10-18)17-6-7-20(32-13(2)27)23(8-17)34-15(4)29/h6-10,24-25H,11H2,1-5H3/t24-,25+/m0/s1
Standard InChIKey BKYWAYNSDFXIPL-LOSJGSFVSA-N
Isomeric SMILES CC(=O)O[C@H]1CC2=C(C=C(C=C2OC(=O)C)OC(=O)C)O[C@@H]1C3=CC(=C(C=C3)OC(=O)C)OC(=O)C
SMILES CC(=O)OC1CC2=C(C=C(C=C2OC(=O)C)OC(=O)C)OC1C3=CC(=C(C=C3)OC(=O)C)OC(=O)C
Canonical SMILES CC(=O)OC1CC2=C(C=C(C=C2OC(=O)C)OC(=O)C)OC1C3=CC(=C(C=C3)OC(=O)C)OC(=O)C
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PubChem Compound 5315742
Last Modified Nov 11 2021
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